Cas no 75970-64-8 (Norastemizole Hydrobromide)

• Product Name: Norastemizole Hydrobromide
• CAS No: 75970-64-8
• MF: C₁₉H₂₃Br₂FN₄
• MW: 486.219125986099
• CID: 560790
• PubChem ID: 3018631
• Update Time: 2025-07-13

Norastemizole Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,1-[(4-fluorophenyl)methyl]-N-4-piperidinyl-, hydrobromide (1:2)
• Norastemizole Hydrobromide
• 1-(4-fluorobenzyl)-N-piperidin-4-yl-1H-benzimidazol-2-amine dihydrobromide
• Norastemizole Hydrob
• NORASTEMIZOLE HYDROBROMIDE,OFF-WHITE SOLID
• P276-00
• (1-(4-fluorobenzyl)-1H-benzimidazol-2-yl)-(4-piperidinyl)amine dihydrobromide
• 1-(4-fluorophenylmethyl)-N-(4-piperidinyl)-1H-benzimidazol-2-amine dihydrobromide
• 1-[(4-Fluorophenyl)Methyl]-N-4-piperidinyl-1H-benziMidazol-2-aMine HydrobroMide
• 1-<(4-fluorophenyl)methyl>-
• 1-<(4-fluorophenyl)methyl>-4-(4-piperidinyl)-1H-benzimidazol-2-amine dyhydrobromide
• norastemizole
• CHEMBL1788380
• Tecastemizole hydrobromide
• EINECS 278-353-7
• 1-((4-fluorophenyl)methyl)-n-(4-piperidinyl)-1h-benzimidazol-2-amine 2hbr
• IVXYTQSEWOVUDL-UHFFFAOYSA-N
• 1-[(4-fluorophenyl)-methyl]-N-(4-piperidinyl)-1H-benzimidazol-2-amine dihydrobromide
• Tecastemizole dihydrobromide
• NS00058921
• 1-[(4-fluorophenyl)methyl]-N-piperidin-4-ylbenzimidazol-2-amine;dihydrobromide
• 1-(4-Fluorobenzyl)-N-(piperidin-4-yl)-1H-benzo[d]imidazol-2-amine dihydrobromide
• 1-[(4-Fluorophenyl)methyl]-N-(piperidin-4-yl)-1,3-dihydro-2H-benzimidazol-2-imine--hydrogen bromide (1/2)
• SCHEMBL9698437
• 75970-64-8
• 1-[(4-fluorophenyl)methyl]-N-(4-piperidinyl)-1H-benzimidazol-2-amine dihydrobromide
• 1-[(4-fluorophenyl)methyl]-N-(piperidin-4-yl)-1H-1,3-benzodiazol-2-amine dihydrobromide
• DTXSID90997334
• R 41232
• 1-[(4-Fluorophenyl)methyl]-N-4-piperidinyl-1H-benzimidazol-2-amine Hydrobromide;

• Inchi： 1S/C19H21FN4.2BrH/c20-15-7-5-14(6-8-15)13-24-18-4-2-1-3-17(18)23-19(24)22-16-9-11-21-12-10-16;;/h1-8,16,21H,9-13H2,(H,22,23);2*1H
• InChI Key： IVXYTQSEWOVUDL-UHFFFAOYSA-N
• SMILES： Br.Br.FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1NC1CCNCC1

Computed Properties

• Exact Mass: 484.02700
• Monoisotopic Mass: 324.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9A^2

Experimental Properties

• Density: 1.28
• Melting Point: 170-178?C
• Boiling Point: 519.8ºC at 760 mmHg
• Flash Point: 268.2ºC
• Refractive Index: 1.658
• PSA: 41.88000
• LogP: 5.70560